Cas no 945016-62-6 (3-(2-Chloro-5-methylpyrimidin-4-yl)-1H-indole)

• Product Name: 3-(2-Chloro-5-methylpyrimidin-4-yl)-1H-indole
• CAS No: 945016-62-6
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• CID: 1040095
• PubChem ID: 58071424
• Update Time: 2025-04-20

3-(2-Chloro-5-methylpyrimidin-4-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-5-methylpyrimidin-4-yl)-1H-indole
• KNIYPYPQRUZYQB-UHFFFAOYSA-N
• 945016-62-6
• DTXSID90728741
• SCHEMBL517438
• DB-330608

• Inchi： 1S/C13H10ClN3/c1-8-6-16-13(14)17-12(8)10-7-15-11-5-3-2-4-9(10)11/h2-7,15H,1H3
• InChI Key： KNIYPYPQRUZYQB-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C)C(C2=CNC3C=CC=CC2=3)=N1

Computed Properties

• Exact Mass: 243.0563250g/mol
• Monoisotopic Mass: 243.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6Ų